Cas no 1330765-00-8 (7-Methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbonyl chloride)

7-Methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbonyl chloride is a heterocyclic building block used in organic synthesis and pharmaceutical research. Its reactive carbonyl chloride group enables efficient derivatization, making it valuable for constructing complex molecular frameworks. The pyrido[1,2-a]pyrimidine core offers structural diversity, facilitating applications in medicinal chemistry, particularly in the development of bioactive compounds. The methyl substituent at the 7-position enhances stability and influences electronic properties, optimizing reactivity for selective transformations. This compound is typically employed in amidation and esterification reactions, serving as a key intermediate in the synthesis of potential drug candidates or functional materials. Proper handling under anhydrous conditions is recommended due to its moisture-sensitive nature.

7-Methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbonyl chloride structure

1330765-00-8 structure

Product Name:7-Methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbonyl chloride

CAS No:1330765-00-8

MF:C₁₀H₇ClN₂O₂

MW:222.627781152725

CID:4584316

Update Time:2025-08-03

7-Methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

- 7-Methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbonyl chloride
- AM805840
- W10237
- 7-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carbonyl chloride
- Inchi： 1S/C10H7ClN2O2/c1-6-2-3-8-12-4-7(9(11)14)10(15)13(8)5-6/h2-5H,1H3
- InChI Key： OJDFZFOFURYOCQ-UHFFFAOYSA-N
- SMILES： ClC(C1=CN=C2C=CC(C)=CN2C1=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 472
XLogP3: 1.2
Topological Polar Surface Area: 49.7

7-Methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM381094-1g	7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbonyl chloride	1330765-00-8	95%+	1g	$660	2024-08-02

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Additional information on 7-Methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbonyl chloride

7-Methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbonyl Chloride: A Comprehensive Overview

The compound 7-Methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbonyl chloride, with the CAS number 1330765-00-8, is a significant molecule in the field of organic chemistry and drug discovery. This compound belongs to the class of pyridopyrimidinones, which have garnered considerable attention due to their potential pharmacological activities and structural versatility.

Recent studies have highlighted the importance of pyridopyrimidinones as scaffolds for developing bioactive molecules. The 7-methyl substitution in this compound plays a crucial role in modulating its physicochemical properties, such as solubility and stability. Additionally, the presence of the carbonyl chloride group introduces reactivity, making it a valuable intermediate in organic synthesis.

The synthesis of 7-Methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbonyl chloride involves a multi-step process that typically begins with the preparation of the corresponding pyridopyrimidine derivative. Advanced methodologies, including microwave-assisted synthesis and catalytic transformations, have been employed to optimize the yield and purity of this compound. These advancements underscore the growing interest in this molecule as a precursor for more complex structures.

In terms of pharmacological applications, this compound has shown promise in preliminary assays targeting various disease states. For instance, studies have demonstrated its potential as an inhibitor of key enzymes involved in cancer progression and inflammation. The pyrido[1,2-a]pyrimidine core is particularly noted for its ability to interact with protein targets due to its rigid and planar structure.

The structural uniqueness of 7-Methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbonyl chloride also lends itself to applications in materials science. Researchers are exploring its use as a building block for advanced materials with tailored electronic properties. This dual applicability in both therapeutic and material domains underscores its significance in contemporary chemical research.

In conclusion, 7-Methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbonyl chloride stands out as a versatile and intriguing molecule with vast potential across multiple disciplines. Its synthesis, structure-property relationships, and biological activities continue to be active areas of investigation, driving innovation in both academia and industry.